Cas no 1270366-76-1 (2,2,2-TRIFLUORO-1-(4-FLUORO-3-METHOXYPHENYL)ETHAN-1-AMINE)

• Product Name: 2,2,2-TRIFLUORO-1-(4-FLUORO-3-METHOXYPHENYL)ETHAN-1-AMINE
• CAS No: 1270366-76-1
• MF: C₉H₉F₄NO
• MW: 223.167476415634
• CID: 5588790
• PubChem ID: 77128322
• Update Time: 2025-05-20

2,2,2-TRIFLUORO-1-(4-FLUORO-3-METHOXYPHENYL)ETHAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 2,2,2-TRIFLUORO-1-(4-FLUORO-3-METHOXYPHENYL)ETHAN-1-AMINE
• Benzenemethanamine, 4-fluoro-3-methoxy-α-(trifluoromethyl)-
• EN300-1929255
• 1270366-76-1

• Inchi： 1S/C9H9F4NO/c1-15-7-4-5(2-3-6(7)10)8(14)9(11,12)13/h2-4,8H,14H2,1H3
• InChI Key： FOTXZKJKBJEWFT-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C(OC)=C1)(N)C(F)(F)F

Computed Properties

• Exact Mass: 223.06202656g/mol
• Monoisotopic Mass: 223.06202656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.302±0.06 g/cm3(Predicted)
• Boiling Point: 253.4±40.0 °C(Predicted)
• pka: 6.07±0.10(Predicted)

Additional information on 2,2,2-TRIFLUORO-1-(4-FLUORO-3-METHOXYPHENYL)ETHAN-1-AMINE

Introduction to 2,2,2-Trifluoro-1-(4-fluoro-3-methoxyphenyl)ethan-1-amine (CAS No. 1270366-76-1) in Modern Chemical Research

The compound 2,2,2-trifluoro-1-(4-fluoro-3-methoxyphenyl)ethan-1-amine, identified by the CAS number 1270366-76-1, represents a significant advancement in the field of chemical biology and pharmaceutical innovation. This molecule, characterized by its trifluoromethyl and fluoro-methoxy substituents on a phenyl ring, exhibits unique structural and functional properties that make it a valuable candidate for further exploration in drug discovery and material science.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to enhance metabolic stability, binding affinity, and bioavailability. The presence of both trifluoromethyl and fluoro-methoxy groups in 2,2,2-trifluoro-1-(4-fluoro-3-methoxyphenyl)ethan-1-amine contributes to its potential as a versatile intermediate in synthesizing novel therapeutic agents. These substituents are known to modulate electronic properties and lipophilicity, which are critical factors in the design of effective pharmaceuticals.

In the context of contemporary research, this compound has garnered attention for its role in developing small-molecule inhibitors targeting various biological pathways. The 4-fluoro-3-methoxyphenyl moiety, in particular, has been studied for its interaction with enzymes and receptors involved in inflammation and cancer metabolism. Preliminary investigations suggest that derivatives of this compound may exhibit promising activity against certain resistant strains of pathogens, underscoring its significance in addressing emerging therapeutic challenges.

The synthesis of 2,2,2-trifluoro-1-(4-fluoro-3-methoxyphenyl)ethan-1-amine involves sophisticated organic transformations that highlight the intersection of fluorine chemistry and pharmacological design. Advanced synthetic methodologies have enabled the efficient preparation of this complex structure, paving the way for large-scale production and further functionalization. Researchers are exploring various routes to introduce additional modifications, such as halogenation or alkylation, to tailor its biological activity for specific applications.

One of the most intriguing aspects of this compound is its potential application in the development of next-generation materials with enhanced performance characteristics. The fluoro-substituted aromatic ring imparts exceptional thermal stability and chemical resistance, making it suitable for use in high-performance polymers and coatings. Additionally, its amine functionality opens up possibilities for further derivatization into ionic liquids or catalysts with unique properties.

The pharmacological profile of 2,2,2-trifluoro-1-(4-fluoro-3-methoxyphenyl)ethan-1-amine is being meticulously evaluated through computational modeling and experimental assays. High-throughput screening techniques have been employed to identify potential drug-like properties, such as solubility, permeability, and toxicity profiles. These efforts are complemented by structural biology approaches that aim to elucidate how the compound interacts with biological targets at the molecular level.

In conclusion, 2,2,2-trifluoro-1-(4-fluoro-3-methoxyphenyl)ethan-1-amine (CAS No. 1270366-76-1) stands as a testament to the innovative spirit of modern chemical research. Its unique structural features and multifaceted applications position it as a cornerstone compound in both pharmaceutical development and advanced material science. As research progresses, we can anticipate further breakthroughs that will expand its utility across multiple disciplines.